Cas no 37116-97-5 (Benzenethiol, 4,4'-sulfonylbis-)

• Product Name: Benzenethiol, 4,4'-sulfonylbis-
• CAS No: 37116-97-5
• MF: C₁₂H₁₀O₂S₃
• MW: 282.401599407196
• CID: 1481792
• PubChem ID: 11087256
• Update Time: 2025-04-21

Benzenethiol, 4,4'-sulfonylbis- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4,4'-sulfonylbis-
• 4-(4-sulfanylphenyl)sulfonylbenzenethiol
• 37116-97-5
• DTXSID30454779
• SCHEMBL636314
• 4,4'-dimercapto-diphenyl sulfone

• Inchi： 1S/C12H10O2S3/c13-17(14,11-5-1-9(15)2-6-11)12-7-3-10(16)4-8-12/h1-8,15-16H
• InChI Key： GECFNYKBZPHYBN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S)(C1C=CC(=CC=1)S)(=O)=O

Computed Properties

• Exact Mass: 281.9844
• Monoisotopic Mass: 281.98429308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 34.14